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Chemical Identity and Properties of Gomisin G

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Gomisin G

CAS No.: 62956-48-3

Cat. No.: S765534

Gomisin G is classified as a dibenzocyclooctadiene lignan, which is the characteristic chemical skeleton

for bioactive lignans found in Schisandra chinensis [1].

The table below summarizes its key chemical properties as provided by SwissADME analysis:

Property Description for Gomisin G

IUPAC Name Not specified in search results

Chemical Formula C~30~H~32~0~9~ [2]

Molecular Weight 536.57 g/mol [2]

Heavy Atoms 39 2]

Structure Dibenzocyclooctadiene skeleton with various substituents [1]

Sources and Extraction Methods
Gomisin G is one of the many lignans present in the fruits and other parts of the Schisandra chinensis plant
[31[2].

¢ Plant Source: The fruits of Schisandra chinensis are the primary source, though lignans are also
found in leaves, stems, and roots [3] [2].
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e Extraction Techniques: Advanced extraction techniques are employed to isolate lignans from the
plant material.

o Supercritical CO2 Extraction (SFE): This is a modern, green method. One study optimized
SFE using carbon dioxide at 350 bar and 60°C with 2% ethanol as a co-solvent, successfully
identifying a spectrum of lignans, including Gomisin G, in the extract [1].

o High-Speed Counter-Current Chromatography (HSCCC): This is a support-free liquid-liquid
partition chromatographic technique highly suitable for separating natural products like lignans
[4]. While the cited study detailed the separation of schizandrin and gomisin A using a solvent
system of n-hexane—ethyl acetate—methanol-water, similar principles can be applied for the
purification of other lignans like Gomisin G [4].

o Conventional Solvent Extraction: Sequential extraction with solvents of increasing polarity
(e.g., n-hexane, ethyl acetate, methanol) is a common first step to obtain a crude extract
containing lignans [5] [6].

Analytical Identification and Workflow

Lignans in complex plant extracts are typically identified using chromatographic and mass spectrometric
techniques. The general workflow for processing and analyzing Schisandra chinensis to identify compounds

like Gomisin G is as follows:
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Plant Material
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¢ High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS/MS): This is a
powerful method for identifying compounds in mixtures. In one study, a supercritical CO2 extract was
analyzed using HPLC-SPD-ESI-MS/MS, and 26 different lignans were identified based on their mass-
to-charge ratios (m/z) and fragmentation patterns [1]. Gomisin G was listed among these identified
lignans [1].

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is essential for confirming the precise
molecular structure of an isolated compound, as was done for the related lignan Gomisin L1 [5].

Research Status and Future Directions

While Gomisin G is recognized as a constituent of Schisandra chinensis, the search results indicate that its
individual biological activities and mechanisms of action are not as extensively characterized as other

lignans from the same plant, such as Gomisin A or Schisandrin B.

e Context from Other Lignans: The broader family of Schisandra lignans demonstrates a wide range
of pharmacological activities, including antioxidant, anti-inflammatory, anticancer,
hepatoprotective, and neuroprotective effects [3] [2]. It is plausible that Gomisin G shares some
of these properties, but targeted studies are needed for confirmation.

e Current Challenges and Strategies: A 2025 review highlights that the clinical application of
Schisandra lignans in general is often hindered by challenges such as poor solubility and limited
bioavailability [2]. The field is exploring innovative strategies to overcome these hurdles, including:

o Novel Drug Delivery Systems: Developing nano-formulations to improve targeted delivery and
efficacy [7] [2].

o Combination Therapies: Investigating synergistic effects when lignans are combined with
other therapeutic agents [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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